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Compound of Interest

Compound Name: 2-Bromo-3-methylpentanoic acid

Cat. No.: B1597287 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological relevance of the chiral molecule (2S,3R)-2-bromo-3-
methylpentanoic acid. The information is intended for researchers, scientists, and

professionals involved in drug development and organic synthesis.

Physicochemical Properties
(2S,3R)-2-bromo-3-methylpentanoic acid, with the chemical formula C₆H₁₁BrO₂, is a

halogenated derivative of 3-methylpentanoic acid. While specific experimental data for this

particular stereoisomer is limited in publicly available literature, the properties of the general 2-
bromo-3-methylpentanoic acid provide a useful reference.

Table 1: Physicochemical Properties of 2-bromo-3-methylpentanoic acid
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Property Value Source

Molecular Formula C₆H₁₁BrO₂ [1][2]

Molecular Weight 195.05 g/mol [3][4]

CAS Number 21582-41-2 for (2S,3R) isomer [1][2]

Appearance
Colorless oily liquid (for the

general compound)
[4]

Boiling Point
240.5 °C at 760 mmHg (for the

general compound)
[4]

Density
1.432 g/cm³ (for the general

compound)
[4]

Refractive Index
1.485 (for the general

compound)
[4]

Flash Point
99.3 °C (for the general

compound)
[4]

XLogP3 2.3 [3][4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
2 [4]

Spectroscopic Data
While specific spectra for (2S,3R)-2-bromo-3-methylpentanoic acid are not readily available,

standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H

and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are crucial for its

characterization and confirmation of its stereochemistry.

Experimental Protocols
Stereoselective Synthesis from L-isoleucine
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A key method for the stereoselective synthesis of (S)-2-bromo-3-methylpentanoic acid
involves the reaction of L-isoleucine with hydrogen bromide and sodium nitrite.[4] This

procedure allows for the retention of the stereochemistry at the C3 position while substituting

the amino group at the C2 position with a bromine atom.

Protocol:

Diazotization: L-isoleucine is dissolved in an aqueous solution of hydrogen bromide.

Bromination: A solution of sodium nitrite is added dropwise to the cooled reaction mixture.

The reaction proceeds via a diazotization of the primary amine, followed by nucleophilic

substitution by the bromide ion.

Extraction: The resulting (2S,3R)-2-bromo-3-methylpentanoic acid is then extracted from

the aqueous solution using an appropriate organic solvent (e.g., diethyl ether).

Purification: The crude product is purified by distillation under reduced pressure or by column

chromatography.

General Synthesis via Hell-Volhard-Zelinskii Reaction
For the synthesis of a racemic mixture of 2-bromo-3-methylpentanoic acid, the Hell-Volhard-

Zelinskii reaction is a standard method for the α-bromination of carboxylic acids.[5][6][7][8]

Protocol:

Activation: 3-methylpentanoic acid is treated with a catalytic amount of phosphorus

tribromide (PBr₃) to form the corresponding acyl bromide.

Enolization and Bromination: The acyl bromide tautomerizes to its enol form, which then

reacts with elemental bromine (Br₂) at the α-carbon.

Hydrolysis: The resulting α-bromo acyl bromide is hydrolyzed with water to yield 2-bromo-3-
methylpentanoic acid.

Purification: The product is purified by distillation or crystallization.
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Mandatory Visualizations
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Stereoselective Synthesis

L-isoleucine Diazotization
HBr, NaNO2

Bromination Extraction
Organic Solvent

Purification (2S,3R)-2-bromo-3-methylpentanoic acid
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Potential Inhibition of Fatty Acid β-Oxidation

Fatty Acyl-CoA

Acyl-CoA
Dehydrogenase

Enoyl-CoA
Hydratase

3-Hydroxyacyl-CoA
Dehydrogenase

3-Ketothiolase

Acetyl-CoA

 Cleavage 

TCA Cycle

(2S,3R)-2-bromo-3-
methylpentanoic acid

(2S,3R)-2-bromo-3-
methylpentanoyl-CoA

 Acyl-CoA Synthetase 

 Inhibition 

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1597287?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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